Cas no 2044927-34-4 (1-benzylazocan-3-amine)

• Product Name: 1-benzylazocan-3-amine
• CAS No: 2044927-34-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD30487836
• CID: 4634703
• PubChem ID: 134691053
• Update Time: 2025-06-10

1-benzylazocan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azocinamine, octahydro-1-(phenylmethyl)-
• 1-benzylazocan-3-amine

• MDL： MFCD30487836
• Inchi： 1S/C14H22N2/c15-14-9-5-2-6-10-16(12-14)11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12,15H2
• InChI Key： YHQJRFDYJPWBLJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCCCCC(N)C1

Additional information on 1-benzylazocan-3-amine

Comprehensive Overview of 1-Benzylazocan-3-amine (CAS No. 2044927-34-4): Properties, Applications, and Research Insights

1-Benzylazocan-3-amine (CAS No. 2044927-34-4) is a specialized organic compound belonging to the azocane family, characterized by an eight-membered nitrogen-containing ring structure. This molecule has garnered significant attention in pharmaceutical and chemical research due to its unique scaffold properties and potential as a building block for drug discovery. The presence of both a benzyl group and an amine functionality at the 3-position makes it a versatile intermediate for synthesizing complex molecules. Researchers have explored its applications in developing central nervous system (CNS) targeted compounds, given its structural similarity to bioactive alkaloids.

In recent years, the demand for nitrogen-rich heterocycles like 1-benzylazocan-3-amine has surged, driven by advancements in medicinal chemistry and high-throughput screening. The compound's conformational flexibility allows it to interact with diverse biological targets, making it valuable for designing GPCR modulators and enzyme inhibitors. A 2023 study highlighted its role in optimizing blood-brain barrier permeability, addressing a key challenge in neurotherapeutic development. These attributes align with current industry trends focusing on precision medicine and personalized drug formulations.

The synthesis of CAS 2044927-34-4 typically involves reductive amination strategies or ring-closing metathesis, with yields optimized through modern catalytic methods. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>98%), a critical parameter for research applications. Notably, its lipophilicity profile (LogP ~2.1) and hydrogen-bonding capacity make it particularly useful in structure-activity relationship (SAR) studies, where subtle modifications can significantly alter pharmacological properties.

Beyond pharmaceuticals, 1-benzylazocan-3-amine derivatives show promise in material science, particularly in designing smart polymers with stimuli-responsive behavior. Its incorporation into supramolecular architectures has been explored for molecular recognition applications, coinciding with growing interest in artificial enzyme mimics. These interdisciplinary applications respond to frequent search queries about "nitrogen-based functional materials" and "bioinspired chemical systems" in scientific databases.

Quality control protocols for 2044927-34-4 emphasize strict adherence to ICH guidelines, with HPLC purity thresholds exceeding 99.5% for clinical research batches. Stability studies indicate optimal storage under inert atmosphere at -20°C, addressing common user concerns about compound degradation. The compound's safety profile has been documented in accordance with REACH regulations, with no significant ecotoxicological risks identified—a crucial consideration given increasing searches for "green chemistry alternatives" and "sustainable synthetic routes".

Emerging computational approaches, including molecular docking and quantum mechanical calculations, have enabled precise predictions of 1-benzylazocan-3-amine's interaction patterns. These techniques align with the pharmaceutical industry's shift toward AI-driven drug design, a topic generating substantial search traffic in cheminformatics communities. Recent patents highlight novel salt forms and co-crystals of the compound to enhance solubility—addressing a frequent pain point in formulation development.

The global market for azocane derivatives is projected to grow at 6.8% CAGR through 2030, with 2044927-34-4 positioned as a key intermediate. This growth reflects broader trends in targeted therapy development and increased R&D investment in rare disease treatments. Analytical method development for this compound frequently incorporates UHPLC-MS/MS techniques, responding to industry demands for ultra-sensitive detection capabilities in complex matrices.

In conclusion, 1-benzylazocan-3-amine represents a multifaceted tool for modern chemical research, bridging small molecule drug discovery and advanced material design. Its evolving applications continue to inspire innovative research directions, particularly in addressing current challenges like drug delivery optimization and selective molecular recognition. The compound's scientific relevance is further amplified by its alignment with trending search topics such as "next-generation therapeutic scaffolds" and "multi-functional chemical building blocks" across academic and industrial research platforms.